Imino-methyl-oxo-pent-4-ynyl-lambda6-sulfane;hydrochloride

• IUPAC Name: imino-methyl-oxo-pent-4-ynyl-λ6-sulfane;hydrochloride
• InChI: InChI=1S/C6H11NOS.ClH/c1-3-4-5-6-9(2,7)8;/h1,7H,4-6H2,2H3;1H
• InChI Key: PZBKRWWAWGCHEK-UHFFFAOYSA-N
• Canonical SMILES: CS(=N)(=O)CCCC#C.Cl
• Molecular Formula: C6H12ClNOS
• Molecular Weight: 181.68 g/mol
• CAS No.: 2413869-46-0

Description

Imino-methyl-oxo-pent-4-ynyl-lambda6-sulfane;hydrochloride is a useful research compound. Its molecular formula is C6H12ClNOS and its molecular weight is 181.68. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Research has explored the inhibitory effects of Schiff bases, including compounds structurally related to Imino-methyl-oxo-pent-4-ynyl-lambda6-sulfane;hydrochloride, on the corrosion of metals. For example, Behpour et al. (2008) investigated the corrosion inhibition properties of Schiff bases on mild steel in hydrochloric acid solutions. They found that compounds with sulfur functionalities can significantly reduce corrosion rates, acting as mixed inhibitors by adsorbing onto the metal surface. The study highlights the potential of sulfur-containing organic compounds in protecting metals from corrosive environments, suggesting a similar application for this compound (Behpour, Ghoreishi, Soltani, Salavati‐Niasari, Hamadanian, & Gandomi, 2008).

Chemiluminescence

The study by Watanabe et al. (2010) on the oxidation of sulfanyl-substituted thiophenes resulting in bicyclic dioxetanes reveals interesting chemiluminescence properties. These dioxetanes, structurally related to this compound, exhibit light emission upon decomposition. This property could be leveraged in scientific applications such as bioimaging, sensors, and analytical methods, where chemiluminescence serves as a non-invasive and sensitive detection mechanism (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).

Organic Synthesis and Reactivity

Compounds like this compound serve as reagents or intermediates in organic synthesis due to their unique chemical reactivity. Ochiai et al. (2009) demonstrated the use of imino-lambda3-bromane compounds, which share a similar sulfanyl and imino functional group arrangement, in the direct transfer of the sulfonylimino group to N-heterocycles and trialkylamines, forming iminoammonium ylides under metal-free conditions. Such reactivity highlights the potential of this compound in synthesizing nitrogen-containing organic compounds, which are prevalent in pharmaceuticals, agrochemicals, and material sciences (Ochiai, Kawano, Kaneaki, Tada, & Miyamoto, 2009).